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Compound of Interest

Compound Name: Darlucin B

Cat. No.: B15581383 Get Quote

While a total synthesis is yet to be accomplished, foundational information regarding Darlucin
B, including its isolation, structural characterization, and preliminary biological evaluation, is

crucial for inspiring and guiding future synthetic efforts.

1. Source and Isolation:

Information regarding the producing organism and the specific methodologies for the isolation

and purification of Darlucin B are not readily available in the public domain. Natural product

discovery typically involves the screening of extracts from various organisms, such as bacteria,

fungi, or plants, followed by bioassay-guided fractionation to isolate active compounds.

2. Chemical Structure:

Detailed spectroscopic data, including 1H NMR, 13C NMR, and mass spectrometry, would

have been instrumental in the original structure elucidation of Darlucin B. However, specific

chemical structure diagrams and detailed spectroscopic assignments for Darlucin B are not

currently available in accessible scientific literature. The molecular formula and CAS number

are noted as C19H20N2O3 and 162341-16-4, respectively.

Below is a conceptual representation of the information that would be necessary to fully

characterize Darlucin B's structure.

Figure 1: A conceptual workflow for the isolation and structural elucidation of a natural product

like Darlucin B. The definitive confirmation of its structure would ultimately require a total

synthesis.
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3. Biological Activity:

Information on the specific biological activities of Darlucin B is not detailed in the currently

available literature. The discovery and isolation of novel natural products are often driven by

initial screenings for activities such as antimicrobial, anticancer, or anti-inflammatory properties.

Further investigation into the biological profile of Darlucin B is a critical area for future

research.

Future Outlook and Synthetic Challenges
The absence of a reported total synthesis for Darlucin B suggests that the molecule likely

possesses significant structural complexity. Potential challenges for synthetic chemists could

include:

Stereochemically Dense Core: The presence of multiple stereocenters would require the

development of highly stereoselective reactions.

Novel Ring Systems: The molecule may contain unique or strained ring systems that are

difficult to construct using established synthetic methods.

Sensitive Functional Groups: The presence of delicate functional groups would necessitate

the use of mild and highly selective reagents and protecting group strategies.

The eventual total synthesis of Darlucin B will be a noteworthy achievement, providing not

only a scalable route to the natural product for further biological evaluation but also potentially

paving the way for the synthesis of novel analogues with improved therapeutic properties. It will

also serve as a testament to the ever-evolving capabilities of modern synthetic organic

chemistry. Researchers and drug development professionals are encouraged to monitor the

literature for forthcoming developments in the synthesis and biological investigation of this

intriguing natural product.

To cite this document: BenchChem. [Current State of Knowledge on Darlucin B].
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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